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Compound of Interest

Compound Name: N-Acetyl-D-cysteine

Cat. No.: B549358 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the proper handling and disposal of N-Acetyl-D-cysteine, a compound valued

for its antioxidant properties. Adherence to these procedures is critical for minimizing risk and

ensuring operational integrity.

Personal Protective Equipment (PPE) at a Glance
A systematic approach to personal safety begins with the correct selection and use of PPE.

The following table summarizes the recommended protective equipment when handling N-
Acetyl-D-cysteine.
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Protection Type Equipment
Standard/Specificati

on
Purpose

Eye and Face

Protection

Chemical safety

goggles or eyeglasses

OSHA 29 CFR

1910.133 or European

Standard EN166

To prevent eye

contact with dust or

splashes.[1][2]

Skin Protection

Chemical-resistant

gloves and protective

clothing

Consult glove

manufacturer's

compatibility data

To prevent skin

exposure and

contamination of

personal clothing.[1]

[3]

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Required if exposure

limits are exceeded or

dust is generated

To prevent inhalation

of airborne particles.

[1] Not generally

required with

adequate ventilation.

[2]

Operational Blueprint: From Handling to Disposal
Engineering Controls and Hygiene:

Ventilation: Always handle N-Acetyl-D-cysteine in a well-ventilated area. Use local exhaust

ventilation to control the generation of dust.[1][4]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible in the immediate work area.[1]

Hygiene Practices: Wash hands thoroughly with soap and water after handling the

compound.[1] Avoid eating, drinking, or smoking in laboratory areas.

Handling and Storage Protocols:

Handling: Minimize dust generation and accumulation.[1] Avoid contact with skin, eyes, and

clothing.[1][2]
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Storage: Store containers in a cool, dry, and well-ventilated place.[1] Keep containers tightly

closed when not in use. N-Acetyl-D-cysteine should be stored away from incompatible

materials such as strong oxidizing agents.[2][4]

Disposal Plan:

Waste Classification: This material and its container must be disposed of as hazardous

waste.[4]

Disposal Procedure: Dispose of contents and containers in accordance with all applicable

local, regional, national, and international regulations.[4] Do not allow the product to enter

drains.[4] Uncleaned containers should be treated as the product itself.

Emergency Spill Response Workflow
In the event of a spill, a clear and immediate response is crucial. The following workflow

diagram outlines the necessary steps to safely manage a spill of N-Acetyl-D-cysteine.
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Figure 1. N-Acetyl-D-cysteine Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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